Cas no 874594-62-4 (N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide)
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide
- N,4-dimethyl-N-(3-methyl-1,1-dioxothiolan-3-yl)-3-nitrobenzamide
- SR-01000022108
- Z131022544
- 874594-62-4
- F2545-0428
- AKOS016894648
- N,4-dimethyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide
- AKOS001177894
- SR-01000022108-1
-
- Inchi: 1S/C14H18N2O5S/c1-10-4-5-11(8-12(10)16(18)19)13(17)15(3)14(2)6-7-22(20,21)9-14/h4-5,8H,6-7,9H2,1-3H3
- InChI Key: UFHRHKBLMRMYQS-UHFFFAOYSA-N
- SMILES: C(N(C)C1(C)CCS(=O)(=O)C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 326.09364285g/mol
- Monoisotopic Mass: 326.09364285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 109Ų
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2545-0428-2μmol |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-5μmol |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-10μmol |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-20μmol |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-1mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-2mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-3mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-4mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-5mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2545-0428-10mg |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide |
874594-62-4 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide
Professional Introduction to N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide (CAS No. 874594-62-4)
N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 874594-62-4, represents a unique structural motif that combines multiple functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both nitro and amide functional groups, along with a distinctive thiolan ring system, suggests potential biological activities that warrant detailed investigation.
The molecular structure of N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide is characterized by its complex arrangement of atoms and bonds. The nitro group (NO₂) is a well-known pharmacophore that can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets. Additionally, the amide group (–CONH₂) is frequently found in bioactive molecules due to its ability to form hydrogen bonds, which is crucial for binding to proteins and enzymes. The thiolan ring system adds an extra layer of complexity, introducing sulfur atoms that can participate in various chemical reactions and interactions.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By employing molecular modeling techniques, scientists can simulate how N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide might interact with different biological targets. These simulations have revealed potential binding affinities with enzymes and receptors involved in various metabolic pathways, suggesting that this compound could be developed into a therapeutic agent.
In vitro studies have begun to explore the pharmacological properties of N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes associated with inflammatory responses. The nitro group appears to play a critical role in modulating these interactions, possibly by influencing the electron distribution within the molecule. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.
The synthesis of N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to produce this compound in higher yields and purities. These advancements are crucial for conducting more comprehensive biological evaluations.
The potential applications of N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide extend beyond basic research. Given its structural features and observed biological activities, this compound could be a valuable scaffold for designing novel drugs targeting various diseases. For instance, its ability to interact with enzymes involved in inflammation suggests potential use in developing anti-inflammatory agents. Additionally, the thiolan ring system might offer unique properties that could be exploited in drug delivery systems or prodrug formulations.
As research continues to uncover new insights into the pharmacological properties of N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide, collaborations between chemists and biologists will be essential for translating these findings into tangible therapeutic benefits. The integration of computational modeling with experimental validation will provide a more holistic understanding of how this compound functions at the molecular level. Such interdisciplinary approaches are key to advancing drug discovery efforts.
The future prospects for N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yll)-3-nitrobenzamide are bright given its unique structural features and promising biological activities. Continued research will likely uncover additional therapeutic potentials and optimize synthetic routes for large-scale production. As the pharmaceutical industry increasingly values innovative molecular designs, compounds like this one are poised to play a significant role in next-generation drug development.
874594-62-4 (N,4-dimethyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)